Cas no 1361906-16-2 (2'-Bromomethyl-3,5-dichloro-6'-fluoro-biphenyl)

• Product Name: 2'-Bromomethyl-3,5-dichloro-6'-fluoro-biphenyl
• CAS No: 1361906-16-2
• MF: C₁₃H₈BrCl₂F
• MW: 334.011024475098
• CID: 4790122
• Update Time: 2025-06-14

2'-Bromomethyl-3,5-dichloro-6'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-3,5-dichloro-6'-fluoro-biphenyl

• Inchi： 1S/C13H8BrCl2F/c14-7-8-2-1-3-12(17)13(8)9-4-10(15)6-11(16)5-9/h1-6H,7H2
• InChI Key： OPTBMODMOVRWRE-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1C1C=C(C=C(C=1)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-3,5-dichloro-6'-fluoro-biphenyl

Comprehensive Overview of 2'-Bromomethyl-3,5-dichloro-6'-fluoro-biphenyl (CAS No. 1361906-16-2)

The compound 2'-Bromomethyl-3,5-dichloro-6'-fluoro-biphenyl (CAS No. 1361906-16-2) is a highly specialized brominated biphenyl derivative with significant applications in pharmaceutical intermediates and advanced material synthesis. Its unique molecular structure, featuring bromomethyl, dichloro, and fluoro substituents, makes it a versatile building block for designing complex organic frameworks. Researchers and industries are increasingly interested in this compound due to its potential role in developing targeted drug delivery systems and high-performance polymers.

In recent years, the demand for halogenated biphenyls like 2'-Bromomethyl-3,5-dichloro-6'-fluoro-biphenyl has surged, driven by advancements in medicinal chemistry and material science. A common query among professionals is: "What are the synthetic routes for 2'-Bromomethyl-3,5-dichloro-6'-fluoro-biphenyl?" The compound is typically synthesized via cross-coupling reactions, leveraging palladium catalysts to achieve high yields and purity. Its stability under various conditions also makes it suitable for multi-step organic synthesis, a topic frequently explored in academic literature.

Another trending discussion revolves around the eco-friendly purification methods for such halogenated compounds. With growing emphasis on green chemistry, researchers are optimizing techniques like column chromatography and crystallization to minimize solvent waste. The 1361906-16-2 compound’s solubility profile in polar aprotic solvents (e.g., DMF or acetonitrile) further facilitates these processes, aligning with sustainability goals.

From a commercial perspective, 2'-Bromomethyl-3,5-dichloro-6'-fluoro-biphenyl is often sought after for its role in OLED material development. Its electron-withdrawing groups enhance charge transport properties, a critical factor in optoelectronic applications. Manufacturers frequently highlight its high thermal stability and low sublimation rates, which are essential for vacuum deposition processes in device fabrication.

Safety and handling protocols for this compound are another area of interest. While not classified as hazardous under standard regulations, proper storage in amber glass containers under inert atmospheres is recommended to prevent degradation. Analytical methods such as HPLC and GC-MS are routinely employed to verify its purity, addressing another common question: "How to analyze 2'-Bromomethyl-3,5-dichloro-6'-fluoro-biphenyl purity?"

In summary, CAS No. 1361906-16-2 represents a critical niche in fine chemical supply chains, bridging gaps between academic research and industrial innovation. Its adaptability across diverse fields—from pharmaceuticals to advanced materials—ensures its relevance in cutting-edge scientific endeavors. Future studies may explore its derivatives for bioactive molecule design or nanotechnology integrations, further expanding its utility.